Cas no 179341-25-4 (8-Quinolinesulfonicacid, 5-[(1,2-dihydro-2-oxo-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-)

• Product Name: 8-Quinolinesulfonicacid, 5-[(1,2-dihydro-2-oxo-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-
• CAS No: 179341-25-4
• MF: C₁₇H₁₁N₃O₄S
• MW: 353.351942300797
• CID: 113164
• PubChem ID: 54008875
• Update Time: 2025-04-18

8-Quinolinesulfonicacid, 5-[(1,2-dihydro-2-oxo-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonicacid, 5-[(1,2-dihydro-2-oxo-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-
• 5-[(2-oxo-1H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]quinoline-8-sulfonic acid
• 8-Quinolinesulfonic acid, 5-[(1,2-dihydro-2-oxo-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]-
• SCHEMBL8325097
• 5-[(2-Oxo-1,2-dihydro-3H-pyrrolo[2,3-b]pyridin-3-ylidene)methyl]quinoline-8-sulfonic acid
• DTXSID70708329
• 179341-25-4

• Inchi： 1S/C17H11N3O4S/c21-17-13(12-4-2-8-19-16(12)20-17)9-10-5-6-14(25(22,23)24)15-11(10)3-1-7-18-15/h1-9H,(H,19,20,21)(H,22,23,24)
• InChI Key： KQWHOKRIXPZREO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=C2C(NC3C2=CC=CN=3)=O)C2=CC=CN=C21)(=O)(=O)O

Computed Properties

• Exact Mass: 353.04713
• Monoisotopic Mass: 353.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.25